Cas no 2877634-33-6 (1-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]-4-(2,3-dimethylphenyl)piperazine)

• Product Name: 1-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]-4-(2,3-dimethylphenyl)piperazine
• CAS No: 2877634-33-6
• MF: C₁₉H₂₅N₃O
• MW: 311.42130446434
• CID: 5328534
• PubChem ID: 165435231
• Update Time: 2025-07-01

1-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]-4-(2,3-dimethylphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• AKOS040868517
• 2877634-33-6
• 1-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]-4-(2,3-dimethylphenyl)piperazine
• F6755-2746
• 1-[(5-Cyclopropyl-3-isoxazolyl)methyl]-4-(2,3-dimethylphenyl)piperazine

• Inchi： 1S/C19H25N3O/c1-14-4-3-5-18(15(14)2)22-10-8-21(9-11-22)13-17-12-19(23-20-17)16-6-7-16/h3-5,12,16H,6-11,13H2,1-2H3
• InChI Key： BWJOPZIFFSYBKM-UHFFFAOYSA-N
• SMILES： N1(CC2C=C(C3CC3)ON=2)CCN(C2=CC=CC(C)=C2C)CC1

Computed Properties

• Exact Mass: 311.199762429g/mol
• Monoisotopic Mass: 311.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 32.5Ų

Experimental Properties

• Density: 1.163±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 481.8±45.0 °C(Predicted)
• pka: 6.41±0.40(Predicted)

Additional information on 1-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]-4-(2,3-dimethylphenyl)piperazine

1-[(5-Cyclopropyl-1,2-Oxazol-3-yl)methyl]-4-(2,3-Dimethylphenyl)piperazine

The compound 1-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]-4-(2,3-dimethylphenyl)piperazine, identified by the CAS number NO2877634-33-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities.

The molecular structure of this compound is characterized by a piperazine ring system, which is a six-membered ring containing two nitrogen atoms at positions 1 and 4. At position 4 of the piperazine ring, there is a substituent group: 4-(2,3-dimethylphenyl). This group consists of a phenyl ring substituted with two methyl groups at the 2 and 3 positions, contributing to the compound's hydrophobicity and potential for interactions with biological targets.

At position 1 of the piperazine ring, there is another substituent: (5-cyclopropyl-1,2-oxazol-3-yl)methyl. This group includes an oxazole ring system, which is a five-membered heterocycle containing one oxygen and one nitrogen atom. The oxazole ring is further substituted with a cyclopropyl group at position 5, adding additional complexity and potential for stereochemical interactions.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. The combination of piperazine and oxazole moieties in this compound makes it a promising candidate for exploring its pharmacological properties. Researchers have shown interest in this compound due to its potential as a modulator of various biological targets, including enzymes and receptors involved in neurological disorders.

In terms of synthesis, the compound can be prepared through a series of well-established organic reactions. The synthesis typically involves the formation of the piperazine ring followed by substitution reactions to introduce the desired substituents. The use of advanced catalytic methods has enabled efficient and selective synthesis of this compound, ensuring high purity and yield.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the structure and purity of this compound. These analytical methods provide critical insights into the molecular integrity and stereochemistry of the compound.

The biological evaluation of this compound has revealed interesting findings. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases. Additionally, preliminary pharmacokinetic studies suggest favorable absorption and distribution properties, making it a viable candidate for further preclinical testing.

Given its structural complexity and promising biological profile, this compound represents a valuable addition to the arsenal of tools available for drug discovery research. Its unique combination of functional groups provides ample opportunities for further modification and optimization to enhance its therapeutic potential.